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Compound of Interest

Compound Name: Valeraldehyde

Cat. No.: B050692 Get Quote

This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the safe handling and disposal of valeraldehyde waste.

Troubleshooting Guide & FAQs
This section addresses specific issues you might encounter during your experiments involving

valeraldehyde.
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Issue/Question Answer/Solution

Handling & Storage

What are the primary hazards of valeraldehyde?

Valeraldehyde is a highly flammable liquid and

vapor.[1][2] It is also a corrosive liquid that can

cause severe skin and eye irritation.[3]

Inhalation of vapors can irritate the respiratory

tract, and high levels of exposure may lead to

dizziness and lightheadedness.[4]

How should I store valeraldehyde?

Store in a cool, dry, well-ventilated area, away

from sources of ignition such as heat, sparks, or

open flames.[4][5] Keep containers tightly

closed.[4]

What personal protective equipment (PPE) is

required when handling valeraldehyde?

Always wear appropriate PPE, including

chemical-resistant gloves, safety goggles, and a

lab coat.[4][5] Work in a well-ventilated area,

preferably under a chemical fume hood.[5]

Spills & Accidents

What should I do in case of a small

valeraldehyde spill (less than 1 liter)?

1. Evacuate non-essential personnel from the

immediate area. 2. Eliminate all ignition sources.

[3][4] 3. Ventilate the area. 4. Contain the spill

using an inert absorbent material like sand or

earth.[3][4] Do not use combustible materials

like paper towels. 5. Collect the absorbed

material using non-sparking tools and place it in

a sealed, labeled container for hazardous waste

disposal.[3]

What constitutes a large spill and how should it

be handled?

A spill of more than one liter, or any spill in a

poorly ventilated area, should be considered a

large spill. In this case, evacuate the area

immediately and contact your institution's

emergency response team.

What is the first aid procedure for valeraldehyde

exposure?

- Skin contact: Immediately wash the affected

area with soap and plenty of water.[4] - Eye
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contact: Immediately flush eyes with plenty of

water for at least 15 minutes, lifting upper and

lower eyelids occasionally. Seek medical

attention.[4][5] - Inhalation: Move the person to

fresh air. If breathing is difficult, provide oxygen.

Seek medical attention. - Ingestion: Do NOT

induce vomiting. Give large quantities of water

to drink. Seek immediate medical attention.[4]

Waste Disposal

How should I dispose of valeraldehyde waste?

Valeraldehyde waste is considered hazardous

and must be disposed of according to local,

state, and federal regulations.[6] Do not pour it

down the drain.[4] Collect it in a clearly labeled,

sealed container for hazardous waste pickup.

Can I neutralize valeraldehyde waste in the lab

before disposal?

Yes, chemical neutralization can be a safe and

effective way to manage valeraldehyde waste.

However, this should only be performed by

trained personnel in a controlled laboratory

setting. See the detailed experimental protocols

below.

What materials are incompatible with

valeraldehyde?

Valeraldehyde is incompatible with strong

oxidizing agents, strong bases, and strong

reducing agents.[2] It can also react with air to

form peroxides, so it should not be stored for

prolonged periods after opening.[4]

Quantitative Data Summary
The following tables summarize key quantitative data for valeraldehyde.

Physical and Chemical Properties
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Property Value Source

CAS Number 110-62-3 [7]

Molecular Formula C₅H₁₀O [7]

Molecular Weight 86.13 g/mol [7]

Boiling Point 103 °C (217.4 °F) [7]

Melting Point -92 °C (-133.6 °F) [7]

Flash Point 12 °C (53.6 °F) [7]

Vapor Pressure 35 hPa @ 20 °C [7]

Vapor Density 2.97 (Air = 1) [1]

Specific Gravity 0.807 g/cm³ [1]

Water Solubility 14 g/L (20 °C) [7]

Autoignition Temperature 220 °C (428 °F) [7]

Occupational Exposure Limits

Organization Limit Value

OSHA (PEL) 8-hour TWA 50 ppm (175 mg/m³)

NIOSH (REL) 10-hour TWA 50 ppm (175 mg/m³)

ACGIH (TLV) 8-hour TWA 50 ppm (175 mg/m³)

TWA = Time-Weighted Average, PEL = Permissible Exposure Limit, REL = Recommended

Exposure Limit, TLV = Threshold Limit Value

Experimental Protocols for Waste Disposal
The following are detailed methodologies for the neutralization of valeraldehyde waste in a

laboratory setting. Caution: These procedures should be carried out in a chemical fume hood

with appropriate personal protective equipment.
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Oxidation with Potassium Permanganate
This method oxidizes valeraldehyde to valeric acid, which is less volatile and hazardous.

Materials:

Valeraldehyde waste

Potassium permanganate (KMnO₄)

Sulfuric acid (H₂SO₄), dilute solution (e.g., 1 M)

Sodium bisulfite (NaHSO₃) solution

pH indicator paper

Stir plate and stir bar

Beakers

Graduated cylinders

Procedure:

In a chemical fume hood, place the beaker containing the valeraldehyde waste on a stir

plate and begin stirring.

Slowly and carefully add a dilute solution of sulfuric acid to acidify the waste to a pH of

approximately 3-4.

Slowly add a solution of potassium permanganate. The purple color of the permanganate will

disappear as it reacts with the aldehyde. Continue adding permanganate solution until a

faint, persistent pink or purple color remains, indicating that all the aldehyde has been

oxidized.

Quench any excess permanganate by adding a small amount of sodium bisulfite solution

until the purple color disappears.
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Neutralize the solution to a pH between 6 and 8 by adding a suitable base (e.g., sodium

bicarbonate).

The neutralized solution can now be disposed of as aqueous waste according to your

institution's guidelines.

Neutralization with Sodium Bisulfite
This method forms a stable, water-soluble adduct with valeraldehyde.

Materials:

Valeraldehyde waste

Sodium bisulfite (NaHSO₃) or sodium metabisulfite (Na₂S₂O₅)

Stir plate and stir bar

Beakers

Graduated cylinders

Procedure:

In a chemical fume hood, place the beaker containing the valeraldehyde waste on a stir

plate and begin stirring.

Slowly add a saturated solution of sodium bisulfite (or a solution of sodium metabisulfite) to

the valeraldehyde waste. An excess of the bisulfite reagent should be used to ensure

complete reaction.

Stir the mixture for at least 30 minutes to allow the reaction to go to completion.

The resulting solution contains the bisulfite adduct of valeraldehyde and can be disposed of

as aqueous chemical waste, in accordance with institutional protocols.
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Valeraldehyde Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of valeraldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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